Cas no 2445785-78-2 (tert-butyl 6-(iodomethyl)-5-oxaspiro3.5nonane-2-carboxylate, Mixture of diastereomers)

• Product Name: tert-butyl 6-(iodomethyl)-5-oxaspiro3.5nonane-2-carboxylate, Mixture of diastereomers
• CAS No: 2445785-78-2
• MF: C₁₄H₂₃IO₃
• MW: 366.235097169876
• MDL: MFCD32692447
• CID: 5680832
• PubChem ID: 155821453
• Update Time: 2025-08-04

tert-butyl 6-(iodomethyl)-5-oxaspiro3.5nonane-2-carboxylate, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 6-(iodomethyl)-5-oxaspiro[3.5]nonane-2-carboxylate
• EN300-26674100
• 2445785-78-2
• tert-butyl 6-(iodomethyl)-5-oxaspiro3.5nonane-2-carboxylate, Mixture of diastereomers

• MDL： MFCD32692447
• Inchi： 1S/C14H23IO3/c1-13(2,3)18-12(16)10-7-14(8-10)6-4-5-11(9-15)17-14/h10-11H,4-9H2,1-3H3
• InChI Key： KTOJDXWSPPCIQR-UHFFFAOYSA-N
• SMILES： ICC1CCCC2(CC(C(=O)OC(C)(C)C)C2)O1

Computed Properties

• Exact Mass: 366.06919g/mol
• Monoisotopic Mass: 366.06919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 35.5Ų

Additional information on tert-butyl 6-(iodomethyl)-5-oxaspiro3.5nonane-2-carboxylate, Mixture of diastereomers

Introduction to tert-butyl 6-(iodomethyl)-5-oxaspiro[3.5]nonane-2-carboxylate, Mixture of diastereomers (CAS No. 2445785-78-2)

tert-butyl 6-(iodomethyl)-5-oxaspiro[3.5]nonane-2-carboxylate, Mixture of diastereomers (CAS No. 2445785-78-2) is a complex organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its spirocyclic structure and the presence of an iodomethyl group, which imparts it with valuable reactivity and functional properties.

The spirocyclic framework of this compound is a key feature that contributes to its stability and reactivity. Spirocycles are bicyclic compounds in which the rings share only one atom, known as the spiro atom. This structural arrangement often leads to enhanced rigidity and conformational stability, making spirocyclic compounds valuable building blocks in the synthesis of complex molecules. The presence of the iodomethyl group further enhances the reactivity of the compound, as iodine is a good leaving group in nucleophilic substitution reactions.

In the context of pharmaceutical research, tert-butyl 6-(iodomethyl)-5-oxaspiro[3.5]nonane-2-carboxylate has shown promise as a versatile intermediate in the synthesis of bioactive molecules. The iodomethyl group can be readily functionalized through various chemical transformations, such as coupling reactions with boronic acids or palladium-catalyzed cross-coupling reactions. These reactions can introduce a wide range of functional groups, thereby expanding the chemical diversity and potential biological activities of the derived compounds.

Recent studies have explored the use of this compound in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported the synthesis and biological evaluation of a series of derivatives derived from tert-butyl 6-(iodomethyl)-5-oxaspiro[3.5]nonane-2-carboxylate. The derivatives exhibited potent anti-inflammatory and anti-cancer activities, suggesting their potential as lead compounds for drug discovery.

The mixture of diastereomers present in this compound adds another layer of complexity and opportunity for exploration. Diastereomers are stereoisomers that are not mirror images of each other and can exhibit different physical and chemical properties. This property allows for the fine-tuning of biological activities by selectively synthesizing specific diastereomers or mixtures thereof. Researchers have utilized chiral chromatography and asymmetric synthesis techniques to isolate individual diastereomers, which can then be evaluated for their specific biological activities.

In materials science, tert-butyl 6-(iodomethyl)-5-oxaspiro[3.5]nonane-2-carboxylate has been investigated for its potential use in the development of advanced materials with unique properties. The spirocyclic structure provides a rigid core that can be functionalized to create materials with tailored mechanical, optical, or electronic properties. For example, a study published in the Journal of Materials Chemistry C demonstrated the use of this compound as a building block for the synthesis of polymer-based materials with enhanced thermal stability and mechanical strength.

The synthetic accessibility and functional versatility of tert-butyl 6-(iodomethyl)-5-oxaspiro[3.5]nonane-2-carboxylate make it an attractive candidate for further research and development. Its unique combination of structural features and reactivity profiles opens up new possibilities for applications in drug discovery, materials science, and other areas where complex molecular architectures are required.

In conclusion, tert-butyl 6-(iodomethyl)-5-oxaspiro[3.5]nonane-2-carboxylate, Mixture of diastereomers (CAS No. 2445785-78-2) is a promising compound with a wide range of potential applications. Its spirocyclic structure and iodomethyl group provide a solid foundation for further chemical modifications and biological evaluations. As research continues to advance, this compound is likely to play an increasingly important role in various scientific disciplines.